5-[(4-methoxyphenyl)amino]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(4-methoxyanilino)-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H15N3O2/c1-12-4-3-5-13(10-12)17-21-16(11-19)18(23-17)20-14-6-8-15(22-2)9-7-14/h3-10,20H,1-2H3
• InChI Key: VIZLTHVPKDTQHW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)NC3=CC=C(C=C3)OC)C#N
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol

Description

5-[(4-methoxyphenyl)amino]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile, also known as MO-1, is a chemical compound that has been studied for its potential therapeutic applications. MO-1 is a small molecule that belongs to the class of oxazole derivatives. It has been found to exhibit interesting pharmacological properties, such as anti-inflammatory and anti-cancer activities. In

Mechanism of Action

The mechanism of action of 5-[(4-methoxyphenyl)amino]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile is not fully understood. However, it has been proposed that this compound inhibits the activity of COX-2 by binding to the enzyme's active site. This prevents the enzyme from converting arachidonic acid into prostaglandins, which are involved in the inflammatory response. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. The exact mechanism by which this compound induces apoptosis is not clear, but it may involve the activation of caspases, which are enzymes that play a role in cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry, this compound was shown to inhibit the activity of COX-2, which is involved in the inflammatory response. This compound was also found to inhibit the growth of cancer cells in vitro and in vivo. These findings suggest that this compound may have potential as a therapeutic agent for the treatment of inflammatory diseases and cancer.

Advantages and Limitations for Lab Experiments

One advantage of 5-[(4-methoxyphenyl)amino]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile is that it has been found to exhibit anti-inflammatory and anti-cancer activities. This makes it a potentially useful compound for the development of new drugs for the treatment of these diseases. However, one limitation of this compound is that its mechanism of action is not fully understood. Further research is needed to elucidate the exact mechanism by which this compound exhibits its pharmacological effects.

Future Directions

There are several future directions for the study of 5-[(4-methoxyphenyl)amino]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile. One direction is to further investigate its mechanism of action. This could involve the use of biochemical and biophysical techniques to study the interaction of this compound with COX-2 and other proteins involved in the inflammatory response and cancer. Another direction is to explore the potential of this compound as a therapeutic agent for the treatment of other diseases, such as neurodegenerative diseases and infectious diseases. Finally, future studies could focus on the development of new analogs of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 5-[(4-methoxyphenyl)amino]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile has been described in the literature. The method involves the reaction of 4-methoxyaniline and 3-methylbenzaldehyde with ammonium acetate and acetic anhydride in the presence of a catalytic amount of p-toluenesulfonic acid. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified by column chromatography to yield this compound.

Scientific Research Applications

5-[(4-methoxyphenyl)amino]-2-(3-methylphenyl)-1,3-oxazole-4-carbonitrile has been studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry, this compound was shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This compound was also found to inhibit the growth of cancer cells in vitro and in vivo. These findings suggest that this compound may have potential as a therapeutic agent for the treatment of inflammatory diseases and cancer.